Cas no 2352071-68-0 (Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate)
Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
- 2352071-68-0
- EN300-28277470
- Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
-
- Inchi: 1S/C11H15ClN2O2/c1-3-16-11(15)9(13)6-8-5-4-7(2)14-10(8)12/h4-5,9H,3,6,13H2,1-2H3
- InChI Key: WXFDVFQVCBAADI-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C)N=1)CC(C(=O)OCC)N
Computed Properties
- Exact Mass: 242.0822054g/mol
- Monoisotopic Mass: 242.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 65.2Ų
Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277470-1g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 1g |
$1172.0 | 2023-09-09 | ||
| Enamine | EN300-28277470-5g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 5g |
$3396.0 | 2023-09-09 | ||
| Enamine | EN300-28277470-10g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 10g |
$5037.0 | 2023-09-09 | ||
| Enamine | EN300-28277470-0.05g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 95.0% | 0.05g |
$983.0 | 2025-03-19 | |
| Enamine | EN300-28277470-0.1g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 95.0% | 0.1g |
$1031.0 | 2025-03-19 | |
| Enamine | EN300-28277470-0.25g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 95.0% | 0.25g |
$1078.0 | 2025-03-19 | |
| Enamine | EN300-28277470-0.5g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 95.0% | 0.5g |
$1124.0 | 2025-03-19 | |
| Enamine | EN300-28277470-1.0g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 95.0% | 1.0g |
$1172.0 | 2025-03-19 | |
| Enamine | EN300-28277470-2.5g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 95.0% | 2.5g |
$2295.0 | 2025-03-19 | |
| Enamine | EN300-28277470-5.0g |
ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate |
2352071-68-0 | 95.0% | 5.0g |
$3396.0 | 2025-03-19 |
Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
Research Brief on Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate (CAS: 2352071-68-0)
Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate (CAS: 2352071-68-0) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine and amino acid ester functionalities, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.
The structural features of Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate make it a versatile building block for the design of pharmacologically active compounds. The presence of the chloro and methyl substituents on the pyridine ring, combined with the ethyl ester group, allows for diverse chemical modifications, enabling researchers to fine-tune the compound's physicochemical and biological properties. Recent synthetic efforts have focused on optimizing the yield and purity of this intermediate, as well as exploring its reactivity in various coupling and cyclization reactions.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate as a precursor for the synthesis of pyridine-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising candidates for further development.
Another recent application of this compound was reported in the field of antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel quinolone derivatives using Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate as a key intermediate. The resulting compounds showed enhanced activity against drug-resistant bacterial strains, with improved pharmacokinetic profiles compared to existing antibiotics. This research highlights the compound's potential in addressing the growing challenge of antimicrobial resistance.
From a pharmacological perspective, the metabolic stability and bioavailability of Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate derivatives have been subjects of recent investigations. Advanced analytical techniques, including LC-MS/MS and microsomal stability assays, have been employed to characterize the compound's metabolic pathways and identify potential prodrug strategies. These studies are crucial for optimizing the drug-like properties of derivatives based on this scaffold.
Looking ahead, research on Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate is expected to expand into new therapeutic areas. Preliminary data suggest potential applications in neurodegenerative disorders and cancer therapy, with several research groups currently exploring these directions. The compound's versatility and the growing body of structure-activity relationship data position it as a valuable tool for medicinal chemists working on next-generation therapeutics.
2352071-68-0 (Ethyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)